Cas no 2503209-00-3 (Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride)

• Product Name: Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride
• CAS No: 2503209-00-3
• MF: C₇H₁₄ClNO₂
• MW: 179.644561290741
• CID: 5671913
• PubChem ID: 165876439
• Update Time: 2025-07-19

Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503209-00-3
• methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride
• EN300-27103658
• Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride

• Inchi： 1S/C7H13NO2.ClH/c1-4(8)5-3-6(5)7(9)10-2;/h4-6H,3,8H2,1-2H3;1H
• InChI Key： OXOBQTMJGRGEAE-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C1CC1C(C)N)=O

Computed Properties

• Exact Mass: 179.0713064g/mol
• Monoisotopic Mass: 179.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride

Comprehensive Overview of Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 2503209-00-3)

Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 2503209-00-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. The compound features a cyclopropane ring, a methyl ester, and an aminoethyl moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of small molecule therapeutics and peptide mimetics.

In recent years, the demand for cyclopropane-containing compounds has surged, driven by their stability and bioactivity. Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride is no exception, as its sterically constrained structure offers advantages in modulating biological targets. This aligns with the growing trend of fragment-based drug design, where researchers seek to optimize molecular interactions with high precision. The compound’s hydrochloride salt form further enhances its solubility, a critical factor in pharmacokinetic studies.

One of the most frequently asked questions in scientific forums is: "How does the cyclopropane ring influence the reactivity of Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride?" The answer lies in the ring’s angle strain, which can lead to unique reaction pathways, such as ring-opening or stereoselective transformations. These properties are invaluable in asymmetric synthesis, a hot topic in modern organic chemistry. Additionally, the compound’s chiral center opens doors to enantioselective applications, a key focus area for API (Active Pharmaceutical Ingredient) manufacturers.

From an industrial perspective, Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce organic solvent usage, researchers are exploring catalytic methods to produce this compound efficiently. This resonates with the broader shift toward environmentally friendly processes, a priority for many fine chemical producers. The compound’s scalability and purification protocols are also subjects of ongoing optimization efforts.

Another trending topic is the role of Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride in protease inhibition. Its aminoethyl group can mimic natural substrates, making it a candidate for enzyme-targeted therapies. This has sparked interest in computational chemistry circles, where molecular docking studies predict its binding affinity. Such applications are particularly relevant to infectious disease and oncology research, where protease inhibitors play a pivotal role.

In summary, Methyl 2-(1-aminoethyl)cyclopropane-1-carboxylate hydrochloride (CAS No. 2503209-00-3) is a multifaceted compound with broad implications for medicinal chemistry, catalysis, and material science. Its structural features and reactivity profile position it as a valuable tool for addressing contemporary challenges in drug development and sustainable manufacturing. As research advances, this compound is likely to remain at the forefront of innovative chemical solutions.